Cas no 114841-20-2 (2-methyl-N-(4-sulfamoylphenyl)propanamide)

2-methyl-N-(4-sulfamoylphenyl)propanamide structure
114841-20-2 structure
Product Name:2-methyl-N-(4-sulfamoylphenyl)propanamide
CAS No:114841-20-2
MF:C10H14N2O3S
MW:242.294761180878
CID:1202588
PubChem ID:3253857
Update Time:2025-04-20

2-methyl-N-(4-sulfamoylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[4-(aminosulfonyl)phenyl]-2-methyl-
    • 2-methyl-N-(4-sulfamoylphenyl)propanamide
    • BDBM16647
    • Z27682735
    • N-(4-Sulfamoylphenyl)isobutyramide
    • CHEMBL23417
    • SCHEMBL13391029
    • EN300-1259708
    • starbld0005297
    • N-[4-(Aminosulfonyl)phenyl]-2-methylpropanamide, AldrichCPR
    • AT26595
    • aromatic sulfonamide compound 12
    • 4-Isobutanamido-benzenesulfonamide
    • DTXSID70390682
    • N-(4-Sulfamoyl-phenyl)-isobutyramide
    • N-[4-(Aminosulfonyl)phenyl]-2-methylpropanamide
    • 114841-20-2
    • AKOS003848097
    • MBJ3CHN7DJ
    • MFCD01341778
    • Inchi: 1S/C10H14N2O3S/c1-7(2)10(13)12-8-3-5-9(6-4-8)16(11,14)15/h3-7H,1-2H3,(H,12,13)(H2,11,14,15)
    • InChI Key: VVHPZBGPXIXCQI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C(C)C)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 242.07262
  • Monoisotopic Mass: 242.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 89.26

2-methyl-N-(4-sulfamoylphenyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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